![molecular formula C14H21N3O B6086178 2-acetyl-1-isopropyl-N-phenyl-3-pyrazolidinamine](/img/structure/B6086178.png)
2-acetyl-1-isopropyl-N-phenyl-3-pyrazolidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-acetyl-1-isopropyl-N-phenyl-3-pyrazolidinamine is a chemical compound that belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs). It is commonly known as phenylbutazone, and it has been widely used for the treatment of various inflammatory conditions, such as rheumatoid arthritis, osteoarthritis, and gout. Phenylbutazone was first synthesized in the 1940s and has since been extensively studied for its biochemical and physiological effects.
Mechanism of Action
Phenylbutazone inhibits the activity of COX enzymes, which are responsible for the synthesis of prostaglandins. Prostaglandins play a crucial role in the inflammatory response, pain perception, and fever. By inhibiting the activity of COX enzymes, phenylbutazone reduces the synthesis of prostaglandins, leading to a reduction in inflammation, pain, and fever.
Biochemical and Physiological Effects:
Phenylbutazone has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. It has also been shown to induce apoptosis in cancer cells. However, phenylbutazone can also have several adverse effects, including gastrointestinal bleeding, renal toxicity, and bone marrow suppression.
Advantages and Limitations for Lab Experiments
Phenylbutazone can be used in lab experiments to study its anti-inflammatory, analgesic, and antipyretic properties. It can also be used to study its potential as an anticancer agent. However, phenylbutazone can also have several adverse effects, which need to be taken into consideration when designing lab experiments.
Future Directions
There are several future directions for the study of phenylbutazone. One direction is the development of new derivatives of phenylbutazone with improved efficacy and reduced adverse effects. Another direction is the study of the mechanism of action of phenylbutazone, which could lead to the development of new drugs for the treatment of inflammatory conditions and cancer. Finally, the study of the pharmacokinetics of phenylbutazone could lead to the development of new drug delivery systems for the treatment of inflammatory conditions and cancer.
Synthesis Methods
Phenylbutazone can be synthesized through several methods, including the reaction of 4-chlorobutyric acid with phenylhydrazine, followed by the reaction of the resulting compound with acetic anhydride. Another method involves the reaction of 4-butylresorcinol with phenylhydrazine, followed by the reaction of the resulting compound with acetic anhydride. Both methods yield phenylbutazone as a white crystalline powder.
Scientific Research Applications
Phenylbutazone has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins, leading to a reduction in inflammation, pain, and fever. Phenylbutazone has also been studied for its potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells.
properties
IUPAC Name |
1-(5-anilino-2-propan-2-ylpyrazolidin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O/c1-11(2)16-10-9-14(17(16)12(3)18)15-13-7-5-4-6-8-13/h4-8,11,14-15H,9-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AARKFCKJQBWTHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCC(N1C(=O)C)NC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.